Cas no 485320-27-2 (Ethyl 7-methyl-7-octenoate)

• Product Name: Ethyl 7-methyl-7-octenoate
• CAS No: 485320-27-2
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• MDL: MFCD00671857
• CID: 1077626
• PubChem ID: 24721709
• Update Time: 2025-04-20

Ethyl 7-methyl-7-octenoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-methyl-7-octenoate
• Ethyl 7-methyloct-7-enoate
• AG-F-64314
• CTK4J0867
• KB-202446
• MolPort-001-756-614
• OR01826
• AKOS016016659
• CS-0452789
• Ethyl7-methyl-7-octenoate
• MS-20975
• DTXSID80641096
• DB-360558
• MFCD00671857
• 485320-27-2

• MDL： MFCD00671857
• Inchi： 1S/C11H20O2/c1-4-13-11(12)9-7-5-6-8-10(2)3/h2,4-9H2,1,3H3
• InChI Key： RYHNRWRFYAIXQS-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCCC(=C)C)=O

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 230.5±19.0 °C at 760 mmHg
• Flash Point: 78.6±19.9 °C
• Refractive Index: 1.434
• PSA: 26.30000
• LogP: 3.07610
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

Ethyl 7-methyl-7-octenoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)